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Compound of Interest |

[4-(2-
Compound Name: Chlorophenoxy)phenyllmethanami
ne
CAS No.: 270259-94-4
Cat. No.: B1609210

Executive Summary

[4-(2-Chlorophenoxy)phenyllmethanamine contains a primary benzylic amine and a diaryl
ether linkage.[1][2] Its stability profile is heavily dependent on its form: the Free Base or the
Hydrochloride (HCI) Salt (CAS: 1170147-57-5).[1][2]

e In DMSO: Generally stable, but susceptible to carbamate formation (reaction with
atmospheric

) and slow oxidative deamination upon prolonged storage.[1]

e In Water: The HCI salt is highly soluble and stable.[1] The Free Base is practically insoluble
and will precipitate or aggregate, leading to inconsistent experimental dosing.[1]

Chemical Profile & Solubility Data[1][2][3][4][5]1[6][7]
[8][9]

The choice of solvent must align with the specific form of the compound you possess.[1]
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Feature Free Base Form Hydrochloride (HCI) Salt
CAS Number Not widely listed (Generic) 1170147-57-5
Molecular Weight ~233.7 g/mol ~270.2 g/mol

Water Solubility

Low (< 0.1 mg/mL).[1][2]
Hydrophobic due to
chlorophenoxy group.[1][2]

High (> 10 mg/mL).[1][2]
Forms a stable cation in water.

[1](2]

DMSO Solubility

High (> 50 mg/mL).[1][2]

High (> 20 mg/mL).[1][2]

Preferred Stock

DMSO (anhydrous).[1][2]

Water or DMSO.[1][2][3][4][5]
[61[7]

pH in Solution

Alkaline (> pH 9 in water).[1][2]

Acidic (~pH 4-5 in water).[1][2]

Critical Solubility Decision Tree

Use the following logic to determine the correct solvent system for your assay:

Is it HCI Salt?

Start: Identify Form

Is it Free Base?

Preferred Dissolve in Water

(Stable, Acidic pH)

Alternative

/

Do NOT Use /
(Precipitation Risk)/

Dissolve in anhydrous DMSO

Required

Diluting into Buffer _ Dilution Step:

"] Check for Precipitation

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on chemical form.[1][2]

Stability in DMSO: Mechanisms & Troubleshooting

While DMSO is an excellent solvent, it is not inert.[1] Two primary degradation pathways exist

for primary benzylic amines like [4-(2-Chlorophenoxy)phenyllmethanamine.[1][2]
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A. The "Cloudy Stock" Phenomenon (Carbamate
Formation)

Primary amines are nucleophilic.[1][2] In basic DMSO solutions (Free Base form), they react
with atmospheric carbon dioxide (

) to form carbamate salts, which often appear as a white precipitate or "cloudiness" in stored
stocks.[1] [1][2]

¢ Risk Factor: High.[1][2] Occurs if vials are frequently opened to air.[1][2]

e Prevention: Store DMSO stocks under inert gas (Nitrogen or Argon).[1][2] Use septum-
sealed vials.

B. Oxidative Deamination (Trace Aldehyde Formation)

DMSO can act as a mild oxidant (Swern-like conditions), especially if the DMSO contains trace
acid impurities or is heated.[1][2] This converts the benzylic amine to an imine, which
hydrolyzes to an aldehyde (4-(2-chlorophenoxy)benzaldehyde).[1][2]

e Risk Factor: Low to Moderate (over months).[1][2]

o Detection: Appearance of a new peak in LC-MS (M-1 mass shift for imine, or M+1 mass shift
for aldehyde hydrolysis product relative to parent amine loss).

Degradation Pathway Diagram
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Figure 2: Primary degradation pathways in non-inert storage conditions.[1][2]

Stability in Water: pH & Hydrolysis[1]

The diaryl ether linkage (Ar-O-Ar) in this molecule is chemically robust and resistant to
hydrolysis under standard physiological conditions (pH 2—-10).[1][2]

o HCI Salt: Stable in aqueous solution for weeks at 4°C. The solution will be slightly acidic.[1]

o Free Base: Unstable physically (aggregation).[1][2] If you dilute a DMSO stock of the free
base into aqueous buffer (pH 7.4), you risk microprecipitation.[1]

o Threshold: Precipitation typically occurs if the final concentration exceeds 10-50 puM,
depending on the buffer composition.[1]

Frequently Asked Questions (Troubleshooting)

Q1: My DMSO stock solution turned cloudy after 2 weeks at 4°C. Is it spoiled?
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o Diagnosis: This is likely carbamate formation due to

absorption or water uptake (DMSO is hygroscopic) causing the hydrophobic free base to
crash out.[1]

o Fix: Briefly warm the solution to 37°C and vortex. If it clears, it was likely solubility-related.[1]
[2] If a solid remains, filter it; however, the concentration is now unknown. Prevention: Use
single-use aliquots to avoid repeated air exposure.[1][2]

Q2: Can | autoclave an aqueous solution of this compound?

o Answer:No. While the ether linkage is stable, the benzylic amine can undergo thermal
degradation or react with trace impurities in the water at 121°C. Use sterile filtration (0.22 pum
PVDF or PES membrane) instead.

Q3: How do | prepare a 10 mM stock for cell culture?

e Protocol:

[¢]

Weigh the HCI salt (preferred for stability).[1][2]

o

Dissolve in sterile water or PBS.[1][2]

[e]

If using the Free Base, dissolve in anhydrous DMSO.[1]

o

Store at -20°C or -80°C in amber vials (protect from light).
o Limit freeze-thaw cycles to < 3.
Q4: | see an extra peak in HPLC at RRT 1.1. What is it?

e Analysis: If stored in DMSO, check for the corresponding aldehyde (formed via oxidative
deamination).[1] If the peak is at RRT ~0.9, it might be the N-oxide if the sample was
exposed to light/air for extended periods.[1]

References

e Cheng, X., et al. (2003).[1][2] "Studies on repository compound stability in DMSO under
various conditions.” Journal of Biomolecular Screening, 8(3), 292-304.[1][2]
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benzylic amines). [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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